Analytical and Structural Characterization of Cyanocobalamin Impurity G: A Technical Guide for Pharmaceutical Profiling
Analytical and Structural Characterization of Cyanocobalamin Impurity G: A Technical Guide for Pharmaceutical Profiling
Introduction to Cyanocobalamin Impurity Profiling
Cyanocobalamin (Vitamin B12) is a highly complex, organometallic macrocycle essential for cellular energy production and DNA synthesis. During its commercial production—typically via microbial fermentation using Ensifer or Pseudomonas species—and subsequent downstream cyanation and purification, several structurally related by-products are generated. Regulatory bodies (ICH, FDA, EMA) mandate rigorous impurity profiling to ensure the safety and efficacy of the Active Pharmaceutical Ingredient (API).
Among these related substances, Cyanocobalamin Impurity G is a critical, specified pharmacopeial impurity that requires precise analytical monitoring to support Abbreviated New Drug Applications (ANDA) and routine Quality Control (QC) (1[1]).
Structural Identity and Physicochemical Properties
Cyanocobalamin Impurity G is chemically designated as 50-Methylcyanocobalamin or e-N-methylcyanocobalamin (2[2]). Depending on the specific pharmacopeia, it is also occasionally referred to as 34-Methylcyanocobalamin or Cyanocobalamin EP Impurity C ([]).
Structural Causality
The parent cyanocobalamin molecule consists of a central cobalt-containing corrin ring decorated with several amide side chains (labeled a through g). Impurity G is characterized by an aberrant N-methylation at the 'e' propionamide side chain located on the C-ring of the corrin macrocycle. This methylation typically occurs as a biosynthetic artifact when methyl donors (e.g., S-adenosylmethionine) are overly active during fermentation, or as a side reaction during the chemical extraction phase.
Quantitative Data Summary
The addition of the methyl group fundamentally alters the molecule's mass and spatial conformation. Below is a summary of its core physicochemical properties:
| Property | Value | Reference |
| Chemical Name | Coα-[α-(5,6-dimethylbenzimidazolyl)]-Coβ-cyano-e-N-methylcobamide | (1[1]) |
| Molecular Formula | C₆₄H₉₀CoN₁₄O₁₄P | (2[2]) |
| Molecular Weight | 1369.39 g/mol | (4[4]) |
| Monoisotopic Mass | ~1368.6 Da | (5[5]) |
| CAS Number | 15130-04-8 / 38218-51-8 | (6[6]) |
| Appearance | Dark red to very dark red powder | ([]) |
Chromatographic Behavior and Causality
In Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), separation is governed by hydrophobic interactions between the analyte and the stationary phase. The substitution of a polar hydrogen atom with a non-polar methyl group (-CH₃) at the 'e' amide position incrementally increases the lipophilicity of Impurity G compared to the parent API.
Causality in Method Development: Because Impurity G is more hydrophobic, it exhibits stronger retention on a standard C18 stationary phase. Consequently, in a gradient elution system, Impurity G will elute after the main cyanocobalamin peak, exhibiting a higher Relative Retention Time (RRT).
Experimental Protocol: Self-Validating RP-HPLC Workflow
To accurately isolate and quantify Impurity G, the analytical method must suppress secondary ionization effects that cause peak tailing. The following protocol utilizes Trifluoroacetic acid (TFA) as an ion-pairing agent to neutralize the phosphate group in the nucleotide loop of the cobalamin structure, ensuring sharp, symmetrical peaks (7[7]).
Step 1: Reagent and Mobile Phase Preparation
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Mobile Phase A: Prepare a 0.2% (v/v) aqueous solution of Trifluoroacetic acid (TFA) in Milli-Q water. Adjust the pH to 3.0 using dilute ortho-phosphoric acid if necessary. Filter through a 0.22 µm membrane.
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Mobile Phase B: Prepare a mixture of 95% Acetonitrile and 5% Milli-Q water (v/v). Degas via sonication for 10 minutes.
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Diluent: Use Mobile Phase A as the sample diluent to maintain phase matching and prevent solvent-shock at the column head.
Step 2: Chromatographic Conditions
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Column: C18 (Octadecylsilane), 150 mm × 3.9 mm or 4.6 mm, 3 µm particle size.
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Flow Rate: 1.0 mL/min.
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Column Temperature: 35°C (Stabilizes the partitioning kinetics of the macrocycle).
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Detection Wavelength: UV at 360 nm. Causality: 360 nm corresponds to the π-π* transitions of the corrin ring, providing maximum sensitivity for cobalamins while remaining blind to non-chromophoric organic modifiers (8[8]).
Step 3: Gradient Elution Program
A shallow gradient is strictly required to baseline-resolve Impurity G from structurally similar impurities (e.g., Impurity B and C).
| Time (min) | Mobile Phase A (%) | Mobile Phase B (%) |
| 0.01 | 85 | 15 |
| 45.0 | 78 | 22 |
| 55.0 | 78 | 22 |
| 60.0 | 85 | 15 |
| 65.0 | 85 | 15 |
Step 4: System Suitability and Self-Validation
Inject a resolution mixture containing Cyanocobalamin API (1.0 mg/mL) spiked with 0.1% Impurity G reference standard. The system is considered valid only if:
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Resolution (Rs): The resolution between the Cyanocobalamin peak and Impurity G is ≥ 1.5.
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Tailing Factor (Tf): The tailing factor for the Impurity G peak is ≤ 2.0.
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Signal-to-Noise (S/N): The S/N ratio for the Impurity G peak at the Limit of Quantification (LOQ) is ≥ 10.
Visualizing the Analytical Workflow
Fig 1. RP-HPLC-MS/MS workflow for the isolation and quantification of Impurity G.
References
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precisionFDA. "50-METHYLCYANOCOBALAMIN".[Link]
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Pharmaffiliates. "CAS NO : 15130-04-8 | Product Name : Cyanocobalamin - Impurity G".[Link]
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Spinco R&D. "Spincotech Pvt Ltd - Molecular properties of Cyanocobalamin Impurities".[Link]
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European Journal of Biomedical and Pharmaceutical Sciences (EJBPS). "Novel Stability-Indicating Method for Determination of Related Substances of Cyanocobalamin Injection Using RP-HPLC".[Link]
Sources
- 1. Cyanocobalamin Impurity G|High-Purity Reference Standard [benchchem.com]
- 2. GSRS [precision.fda.gov]
- 4. pharmaffiliates.com [pharmaffiliates.com]
- 5. spincosynthesis.com [spincosynthesis.com]
- 6. 34-Methylcyanocobalamin | 38218-51-8 [chemicalbook.com]
- 7. ejbps.com [ejbps.com]
- 8. storage.googleapis.com [storage.googleapis.com]
